Cas no 1024479-78-4 (2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one)

• Product Name: 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one
• CAS No: 1024479-78-4
• MF: C₂₅H₂₆N₄O₃S
• MW: 462.563944339752
• CID: 6483535
• PubChem ID: 5190913
• Update Time: 2025-10-28

2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one
• 2-benzyl-5-{[1-(morpholin-4-ylcarbonyl)propyl]thio}imidazo[1,2-c]quinazolin-3(2H)-one
• SR-01000556289
• 2-benzyl-5-(1-morpholin-4-yl-1-oxobutan-2-yl)sulfanyl-2H-imidazo[1,2-c]quinazolin-3-one
• F6548-3570
• AKOS002081050
• SR-01000556289-1
• ZINC02964424
• 1024479-78-4

• Inchi： 1S/C25H26N4O3S/c1-2-21(24(31)28-12-14-32-15-13-28)33-25-27-19-11-7-6-10-18(19)22-26-20(23(30)29(22)25)16-17-8-4-3-5-9-17/h3-11,20-21H,2,12-16H2,1H3
• InChI Key： IRLHGKUNRKPBTD-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2C2=NC(CC3C=CC=CC=3)C(N21)=O)C(CC)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 462.17256188g/mol
• Monoisotopic Mass: 462.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.9Ų

Additional information on 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one

Research Brief on 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one (CAS: 1024479-78-4)

The compound 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one (CAS: 1024479-78-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a quinazolinone core and a morpholine moiety. These structural elements are known to contribute to its bioactivity, particularly in modulating key signaling pathways involved in inflammation and cancer. The compound's mechanism of action has been explored in vitro and in vivo, with promising results indicating its efficacy in inhibiting specific protein targets.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which demonstrated the compound's ability to selectively inhibit the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer cell proliferation and survival. The study reported an IC50 value in the nanomolar range, suggesting high potency. Additionally, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further research has explored the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively suppressed the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This anti-inflammatory activity was attributed to the compound's ability to interfere with NF-κB signaling, a key regulator of inflammatory responses.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through further optimization and preclinical studies. Current efforts are focused on structural modifications to enhance selectivity and reduce adverse effects while maintaining its potent bioactivity.

In conclusion, 2-benzyl-5-{[1-(morpholin-4-yl)-1-oxobutan-2-yl]sulfanyl}-2H,3H-imidazo[1,2-c]quinazolin-3-one represents a promising candidate for further development in both oncology and inflammation-related disorders. Continued research and collaboration between academic and industrial partners will be essential to translate these findings into clinical applications.